![molecular formula C10H9F3INO2 B2645219 Ethyl 2-amino-3-iodo-5-(trifluoromethyl)benzoate CAS No. 2490401-56-2](/img/structure/B2645219.png)
Ethyl 2-amino-3-iodo-5-(trifluoromethyl)benzoate
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Description
Ethyl 2-amino-3-iodo-5-(trifluoromethyl)benzoate is a chemical compound with the CAS Number: 2490401-56-2 . It has a molecular weight of 359.09 .
Molecular Structure Analysis
The InChI code for this compound is 1S/C10H9F3INO2/c1-2-17-9(16)6-3-5(10(11,12)13)4-7(14)8(6)15/h3-4H,2,15H2,1H3 . This code provides a standard way to encode the compound’s molecular structure.Chemical Reactions Analysis
While specific chemical reactions involving Ethyl 2-amino-3-iodo-5-(trifluoromethyl)benzoate are not available, compounds with trifluoromethyl groups are known to undergo various reactions. For instance, the trifluoromethyl group can be introduced through nucleophilic substitution by a fluoride .Scientific Research Applications
- Application : Ethyl 2-amino-3-iodo-5-(trifluoromethyl)benzoate can serve as a precursor for synthesizing PET radiotracers. For instance, it can be used to create 6-[^18F]fluoro levodopa, which helps visualize dopaminergic neuron terminals in the striatum. This aids in diagnosing Parkinson’s disease and distinguishing essential tremor from parkinsonian syndromes .
- Application : Ethyl 2-amino-3-iodo-5-(trifluoromethyl)benzoate can be a precursor for nucleophilic fluorination reactions. These reactions introduce fluorine atoms, enhancing the compound’s properties for drug discovery .
- Application : Researchers can incorporate the trifluoromethyl group from this compound into thiophene derivatives. These derivatives may exhibit enhanced biological effects, making them valuable in medicinal chemistry .
- Application : Ethyl 2-amino-3-iodo-5-(trifluoromethyl)benzoate’s gram-scale synthesis demonstrates its potential as an intermediate. Researchers can explore its use in developing scalable methods for other complex molecules .
Positron Emission Tomography (PET) Imaging Agent
Fluorination Reactions
Thiophene Derivatives Synthesis
Organic Synthesis and Methodology Development
properties
IUPAC Name |
ethyl 2-amino-3-iodo-5-(trifluoromethyl)benzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9F3INO2/c1-2-17-9(16)6-3-5(10(11,12)13)4-7(14)8(6)15/h3-4H,2,15H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OEVPBUXCNBQIPW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(C(=CC(=C1)C(F)(F)F)I)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9F3INO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
359.08 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 2-amino-3-iodo-5-(trifluoromethyl)benzoate |
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